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Introduction
Lactosylceramide (LacCer) is a glycosphingolipid that serves as a crucial intermediate in the

biosynthesis of a wide array of complex glycosphingolipids, including gangliosides and

globosides.[1][2][3] Beyond its structural role, LacCer is an important bioactive molecule

implicated in various cellular signaling pathways.[1][2] It is known to be involved in processes

such as inflammation, oxidative stress, and cell proliferation.[1][4][5] Dysregulation of LacCer

metabolism has been associated with several pathological conditions, making its accurate

quantification in biological matrices essential for research and drug development. This

application note provides a detailed protocol for the sensitive and specific quantification of

lactosylceramide species in biological samples using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS).

Lactosylceramide is synthesized from glucosylceramide by the action of LacCer synthase.[1][3]

It can then be further metabolized to form more complex glycosphingolipids. As a signaling

molecule, LacCer can activate NADPH oxidase, leading to the production of reactive oxygen

species (ROS) and inducing oxidative stress.[1] It also plays a role in inflammation by activating

cytosolic phospholipase A2 (cPLA2).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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